2-{[3-(5-fluoro-2-methoxybenzoyl)piperidin-1-yl]methyl}benzonitrile

• IUPAC Name: 2-[[3-(5-fluoro-2-methoxybenzoyl)piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H21FN2O2/c1-26-20-9-8-18(22)11-19(20)21(25)17-7-4-10-24(14-17)13-16-6-3-2-5-15(16)12-23/h2-3,5-6,8-9,11,17H,4,7,10,13-14H2,1H3
• InChI Key: QQEWSONKYYCMSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C(=O)C2CCCN(C2)CC3=CC=CC=C3C#N
• Molecular Formula: C21H21FN2O2
• Molecular Weight: 352.4 g/mol

Description

2-{[3-(5-fluoro-2-methoxybenzoyl)piperidin-1-yl]methyl}benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BMS-986169 and is a small molecule inhibitor of the tyrosine kinase receptor AXL.

Mechanism of Action

The mechanism of action of 2-{[3-(5-fluoro-2-methoxybenzoyl)piperidin-1-yl]methyl}benzonitrile involves the inhibition of the AXL receptor tyrosine kinase. AXL is a protein that is overexpressed in several types of cancer cells and is associated with tumor growth, metastasis, and resistance to chemotherapy. Inhibition of AXL by this compound leads to the inhibition of cancer cell growth and metastasis.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to inhibit the phosphorylation of AXL and downstream signaling pathways, leading to the inhibition of cancer cell growth and metastasis. Additionally, it has been shown to induce apoptosis in cancer cells. In fibrotic diseases, it has been shown to reduce the production of extracellular matrix proteins and inhibit fibroblast proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[3-(5-fluoro-2-methoxybenzoyl)piperidin-1-yl]methyl}benzonitrile in lab experiments include its potential therapeutic applications in cancer and fibrotic diseases, its well-defined mechanism of action, and its ability to enhance the efficacy of chemotherapy drugs. However, some limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-{[3-(5-fluoro-2-methoxybenzoyl)piperidin-1-yl]methyl}benzonitrile. One direction is to further study its potential therapeutic applications in other types of cancer and fibrotic diseases. Additionally, studies can be conducted to determine its safety and efficacy in humans. Furthermore, research can be conducted to optimize its synthesis and develop more potent derivatives.

Synthesis Methods

The synthesis of 2-{[3-(5-fluoro-2-methoxybenzoyl)piperidin-1-yl]methyl}benzonitrile involves several steps. The starting material is 5-fluoro-2-methoxybenzoic acid, which is reacted with thionyl chloride to form 5-fluoro-2-methoxybenzoyl chloride. This intermediate is then reacted with piperidine to form 3-(5-fluoro-2-methoxybenzoyl)piperidine. The final step involves the reaction of 3-(5-fluoro-2-methoxybenzoyl)piperidine with benzonitrile in the presence of a palladium catalyst to form this compound.

Scientific Research Applications

2-{[3-(5-fluoro-2-methoxybenzoyl)piperidin-1-yl]methyl}benzonitrile has shown potential therapeutic applications in various scientific research studies. It has been shown to inhibit the growth and metastasis of several types of cancer cells, including breast, lung, and pancreatic cancer cells. Additionally, it has been shown to enhance the efficacy of chemotherapy drugs. Furthermore, it has potential applications in the treatment of fibrotic diseases such as idiopathic pulmonary fibrosis and liver fibrosis.